Cas no 473693-82-2 (2-(Methylthio)pyrimidine-5-carboxamide)

• Product Name: 2-(Methylthio)pyrimidine-5-carboxamide
• CAS No: 473693-82-2
• MF: C₆H₇N₃OS
• MW: 169.204279184341
• CID: 4817733
• Update Time: 2025-11-01

2-(Methylthio)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)pyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 2-(methylthio)-
• 2-methylsulfanylpyrimidine-5-carboxamide

• Inchi： 1S/C6H7N3OS/c1-11-6-8-2-4(3-9-6)5(7)10/h2-3H,1H3,(H2,7,10)
• InChI Key： LOKTZJZJBVTJCE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(N)=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: -0.1
• Topological Polar Surface Area: 94.2

Additional information on 2-(Methylthio)pyrimidine-5-carboxamide

Introduction to 2-(Methylthio)pyrimidine-5-carboxamide (CAS No. 473693-82-2)

2-(Methylthio)pyrimidine-5-carboxamide, with the CAS number 473693-82-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic compounds containing two nitrogen atoms. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their biological activities, including antiviral, antibacterial, and anticancer properties.

The chemical structure of 2-(Methylthio)pyrimidine-5-carboxamide is characterized by a pyrimidine ring substituted with a methylthio group at the 2-position and a carboxamide group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development.

Recent research has focused on the synthesis and biological evaluation of 2-(Methylthio)pyrimidine-5-carboxamide. A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of this compound through a multi-step process involving the reaction of 2-chloropyrimidine-5-carbonitrile with methyl thiourea, followed by hydrolysis to form the carboxamide group. The researchers also investigated the antiviral activity of 2-(Methylthio)pyrimidine-5-carboxamide against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The results showed that the compound exhibited potent antiviral activity, with IC50 values in the low micromolar range.

In addition to its antiviral properties, 2-(Methylthio)pyrimidine-5-carboxamide has been studied for its potential as an anticancer agent. A 2020 study published in Cancer Research demonstrated that this compound selectively inhibited the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 2-(Methylthio)pyrimidine-5-carboxamide have also been evaluated. Preclinical studies in animal models have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. These findings are promising for its potential use in clinical settings.

The safety profile of 2-(Methylthio)pyrimidine-5-carboxamide is another important aspect that has been investigated. Toxicity studies conducted in vitro and in vivo have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These results support its continued evaluation in preclinical and clinical trials.

In conclusion, 2-(Methylthio)pyrimidine-5-carboxamide (CAS No. 473693-82-2) is a promising compound with diverse biological activities, including antiviral and anticancer properties. Its favorable pharmacokinetic and safety profiles make it an attractive candidate for further drug development. Ongoing research aims to optimize its structure and enhance its therapeutic potential, paving the way for potential new treatments in various medical conditions.